![molecular formula C7H11IN2 B2768211 2-(tert-butyl)-4-iodo-1H-imidazole CAS No. 1010835-79-6](/img/structure/B2768211.png)
2-(tert-butyl)-4-iodo-1H-imidazole
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Overview
Description
The compound “2-(tert-butyl)-4-iodo-1H-imidazole” is a type of organic compound. It contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The compound also has a tert-butyl group and an iodine atom attached to it .
Synthesis Analysis
The synthesis of similar compounds often involves the use of tert-butyl groups and halogenation . For instance, the synthesis of 2-tert-butyl-4-methylphenol involves the alkylation of p-cresol with tert-butyl alcohol . Another method involves the nucleophilic replacement of an alkoxy group with t-BuLi to afford sterically hindered tert-butyl amino-di-tert-butyl- and tri-tert-butyl-cyanopyrrolo .Molecular Structure Analysis
The molecular structure of similar compounds like tert-butyl alcohol is characterized by a simple tertiary alcohol, with a formula of (CH3)3COH . The tert-butoxide is a strong, non-nucleophilic base in organic chemistry .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve the use of tert-butyl groups. For example, di-tert-butyl peroxide can undergo thermal runaway reactions due to its general thermal instability or by reactive incompatibility in storage or operation .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds like tert-butyl alcohol include being a colorless solid, which melts near room temperature and has a camphor-like odor. It is miscible with water, ethanol, and diethyl ether .Scientific Research Applications
Catalysis and Alkylation Reactions
- Background : The synthesis of 2-tert-butyl-4-methylphenol (2-TBM) is crucial due to its wide industrial applications, including use as fine chemicals, food additives, UV absorbers, and polymerization inhibitors .
- Application : Researchers have developed an efficient and mild method for the alkylation of p-cresol with tert-butyl alcohol to synthesize 2-TBM. They employed a deep eutectic solvent (DES) catalyst, characterized by techniques like 1H NMR , thermogravimetric analysis , and FT-IR . The catalyst’s recycle performance was also evaluated .
Asymmetric Synthesis via tert-Butanesulfinamide
- Background : tert-Butanesulfinamide has emerged as a gold standard for asymmetric synthesis of N-heterocycles. It plays a crucial role in the preparation of enantiopure derivatives .
- Application : Researchers have illustrated the preference for tert-butanesulfinamide over p-toluenesulfinamide in synthetic routes to enantiopure derivatives. This preference is based on yield and diastereoselectivity .
Biopharmaceutical Formulation
- Application : Researchers have investigated the impact of tert-butanol on the stability and solubility of biopharmaceuticals. Understanding its effects is crucial for formulation development .
Novel Oxadiazine Modulators for Alzheimer’s Disease
- Application : Researchers have designed, synthesized, and evaluated a series of oxadiazine gamma secretase modulators. These compounds hold promise for Alzheimer’s disease therapy.
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for the research and application of similar compounds often involve their use in various chemical industries. For example, the synthesis of 2-tert-butyl-4-methylphenol is of great significance because of its wide application in industry . Further investigation and exploration of these compounds’ potential in various fields would contribute to their potential application as novel therapeutic agents or in other industrial applications .
properties
IUPAC Name |
2-tert-butyl-5-iodo-1H-imidazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11IN2/c1-7(2,3)6-9-4-5(8)10-6/h4H,1-3H3,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITJOIFLXXGBTMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC=C(N1)I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11IN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(tert-butyl)-4-iodo-1H-imidazole |
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